Cas no 95886-08-1 (1-Propanone, 3-[(4-chlorophenyl)amino]-1-(4-methoxyphenyl)-)

• Product Name: 1-Propanone, 3-[(4-chlorophenyl)amino]-1-(4-methoxyphenyl)-
• CAS No: 95886-08-1
• MF: C₁₆H₁₆ClNO₂
• MW: 289.756743431091
• CID: 4355620
• PubChem ID: 4053321
• Update Time: 2025-08-02

1-Propanone, 3-[(4-chlorophenyl)amino]-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-[(4-chlorophenyl)amino]-1-(4-methoxyphenyl)-
• SALOR-INT L171158-1EA
• 3-(4-CHLOROANILINO)-1-(4-METHOXYPHENYL)-1-PROPANONE
• 3-[(4-chlorophenyl)amino]-1-(4-methoxyphenyl)propan-1-one
• JS-2299
• AKOS005108367
• 3-(4-chloroanilino)-1-(4-methoxyphenyl)propan-1-one
• CHEMBL4463311
• 95886-08-1

• Inchi： 1S/C16H16ClNO2/c1-20-15-8-2-12(3-9-15)16(19)10-11-18-14-6-4-13(17)5-7-14/h2-9,18H,10-11H2,1H3
• InChI Key： DJXAYUOJOBDLHR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NCCC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 289.0869564Da
• Monoisotopic Mass: 289.0869564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.3Ų

Additional information on 1-Propanone, 3-[(4-chlorophenyl)amino]-1-(4-methoxyphenyl)-

Introduction to 1-Propanone, 3-[(4-chlorophenyl)amino]-1-(4-methoxyphenyl)- (CAS No. 95886-08-1)

The compound 1-Propanone, 3-[(4-chlorophenyl)amino]-1-(4-methoxyphenyl)-, identified by its CAS number 95886-08-1, is a sophisticated organic molecule with significant applications in the field of pharmaceutical chemistry and biochemical research. This compound belongs to the class of amino ketones, characterized by its dual functionality—both an amine group and a ketone group—which makes it a versatile intermediate in synthetic chemistry. The presence of aromatic rings, specifically a chlorophenyl ring and a methoxyphenyl ring, further enhances its reactivity and potential utility in drug development.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional compounds in the design of novel therapeutic agents. The structural motif of 1-Propanone, 3-[(4-chlorophenyl)amino]-1-(4-methoxyphenyl)- has been explored in various contexts, particularly in the synthesis of kinase inhibitors and other small-molecule drugs targeting complex biological pathways. The chlorophenyl group, for instance, is known to modulate electronic properties and binding affinity, while the methoxyphenyl group contributes to metabolic stability and solubility profile.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers utilized 1-Propanone, 3-[(4-chlorophenyl)amino]-1-(4-methoxyphenyl)- as a key intermediate in the development of a potent inhibitor for the Janus kinase (JAK) family of enzymes. JAK inhibitors have emerged as a promising class of drugs for treating autoimmune diseases and inflammatory disorders. The study demonstrated that modifications to the ketone and amine functionalities could significantly enhance binding affinity to the JAK2 enzyme, leading to improved therapeutic efficacy. This work underscores the compound's potential as a building block in rational drug design.

Furthermore, the compound has been investigated for its role in developing antitumor agents. The aromatic rings in its structure provide a scaffold that can be further functionalized to target specific oncogenic pathways. A recent publication in the field of oncology research describes how derivatives of 1-Propanone, 3-[(4-chlorophenyl)amino]-1-(4-methoxyphenyl)- exhibit inhibitory effects on tyrosine kinases involved in cancer cell proliferation. The chlorophenyl moiety plays a crucial role in disrupting signaling cascades that drive tumor growth, making this compound an attractive candidate for further pharmacological exploration.

The synthesis of 1-Propanone, 3-[(4-chlorophenyl)amino]-1-(4-methoxyphenyl)- involves multi-step organic reactions that showcase the compound's synthetic versatility. Key steps include nucleophilic substitution reactions to introduce the amine and methoxy groups, followed by condensation reactions to form the ketone linkage. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical and clinical studies.

From a biochemical perspective, the compound's dual functionality allows it to interact with multiple biological targets simultaneously. This property is particularly valuable in drug discovery, where polypharmacicity can lead to broader therapeutic effects with fewer side effects. Computational modeling studies have been conducted to understand how 1-Propanone, 3-[(4-chlorophenyl)amino]-1-(4-methoxyphenyl)- interacts with its target proteins at an atomic level. These studies provide insights into molecular recognition mechanisms and guide structural optimization efforts.

The pharmacokinetic properties of this compound are also under investigation. Researchers are exploring how modifications to its structure can improve absorption, distribution, metabolism, and excretion (ADME) profiles. For instance, incorporating fluorine atoms into the aromatic rings has been shown to enhance metabolic stability while maintaining biological activity. Such findings are crucial for translating laboratory discoveries into viable clinical candidates.

Future directions in research involving 1-Propanone, 3-[(4-chlorophenyl)amino]-1-(4-methoxyphenyl)- include exploring its potential as an agrochemical intermediate or a material science precursor. The compound's ability to undergo diverse chemical transformations makes it a valuable starting material for synthesizing novel polymers or specialty chemicals with tailored properties. Additionally, green chemistry principles are being applied to develop more sustainable synthetic routes for producing this compound on an industrial scale.

In conclusion,1-Propanone, 3-[(4-chlorophenyl)amino]-1-(4-methoxyphenyl)- (CAS No. 95886-08-1) is a multifaceted compound with significant potential across multiple scientific disciplines. Its applications in pharmaceutical research highlight its importance as an intermediate for drug development, while its structural features offer opportunities for further innovation in synthetic chemistry and biochemistry. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play a pivotal role in advancing scientific knowledge and developing new therapeutic strategies.